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Compound of Interest

Compound Name: 4-Amino-2-methylbenzoic acid

Cat. No.: B184037

Technical Support Center: 4-Amino-2-
methylbenzoic Acid

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and storing 4-Amino-2-methylbenzoic acid,
along with troubleshooting guides and frequently asked questions (FAQs) to address common
experimental challenges.

Physical and Chemical Properties

Property Value Source(s)
CAS Number 2486-75-1 [1]
Molecular Formula CsHoNO:2 [1]
Molecular Weight 151.16 g/mol [1]

White to light orange or yellow
Appearance [2]
to green powder/crystal

Melting Point 164 °C [2]

Purity >98.0% (HPLC) [2]
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© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b184037?utm_src=pdf-interest
https://www.benchchem.com/product/b184037?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/691437
https://www.sigmaaldrich.com/HK/zh/product/aldrich/691437
https://www.sigmaaldrich.com/HK/zh/product/aldrich/691437
https://www.tcichemicals.com/IN/en/p/A2349
https://www.tcichemicals.com/IN/en/p/A2349
https://www.tcichemicals.com/IN/en/p/A2349
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q1: What are the recommended storage conditions for 4-Amino-2-methylbenzoic acid?

Al: 4-Amino-2-methylbenzoic acid should be stored in a cool, dry, and well-ventilated area.
The recommended storage temperature is room temperature, ideally below 15°C in a dark
place.[2] It is also advised to store the compound under an inert gas as it can be air sensitive.
[2] Keep the container tightly closed when not in use.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 4-Amino-2-methylbenzoic acid, it is essential to wear appropriate
personal protective equipment. This includes safety glasses with side shields or chemical
safety goggles, protective gloves, and a lab coat.[1] In situations where dust may be generated,
a dust mask (type N95 or equivalent) should be used.[1]

Q3: Is 4-Amino-2-methylbenzoic acid sensitive to light or air?

A3: Yes, the compound can be air sensitive, and it is recommended to store it under an inert
gas.[2] While not explicitly stated in all sources, storage in a dark place is also recommended,
suggesting potential light sensitivity.[2]

Experimental Protocols & Troubleshooting
Solubility and Solution Preparation

Q4: In which solvents is 4-Amino-2-methylbenzoic acid soluble?

A4: 4-Amino-2-methylbenzoic acid is reported to be soluble in methanol.[2] Generally,
compounds with similar structures (aromatic ring, carboxylic acid, and amino group) are
expected to have good solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and
dimethylformamide (DMF), and moderate solubility in alcohols.[3] Solubility in water is expected
to be low to slight due to the presence of the hydrophobic aromatic ring.[3]

Quantitative Solubility Data
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Solvent Solubility

Methanol Soluble[2]

Dimethyl sulfoxide (DMSO) Predicted to have good solubility[3]
Dimethylformamide (DMF) Predicted to have good solubility[3]
Ethanol Predicted to have moderate solubility[3]
Water Predicted to have low to slight solubility[3]

Note: Specific quantitative solubility data (e.g., in g/L or mg/mL) is not readily available in the
searched literature. The information provided is based on qualitative statements and
predictions based on the compound's structure.

Troubleshooting Guide

Problem: The compound is not dissolving in methanol, even with heating.

Possible Cause: 4-Amino-2-methylbenzoic acid, being an amino acid derivative, may exist as
a zwitterion (containing both a positive and negative charge on the same molecule).
Zwitterionic forms of amino acids can have limited solubility in organic solvents like methanol.

[4]
Solution:

 Acidification: Try adding a small amount of a strong acid (e.g., a few drops of concentrated
sulfuric acid or hydrochloric acid) to the suspension in methanol. This will protonate the
carboxylate group, breaking the zwitterionic form and increasing solubility in the alcohol.[4]

o Use a different solvent: Consider using a polar aprotic solvent such as DMSO or DMF, which
are generally better at dissolving zwitterionic compounds.[3]

Problem: The solid material has discolored over time.

Possible Cause: Discoloration (e.g., turning yellow or tan) can be an indication of degradation
or oxidation, especially if the compound has been exposed to air and light over a prolonged
period.
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Solution:

o Assess Purity: Before use, it is advisable to check the purity of the discolored material using
an appropriate analytical technique, such as HPLC or NMR, to ensure it is still suitable for
your experiment.

o Proper Storage: To prevent future discoloration, always store the compound in a tightly
sealed container, under an inert atmosphere if possible, and in a cool, dark place.[2]

Experimental Workflow: Preparing a Stock Solution

Below is a general protocol for preparing a stock solution of 4-Amino-2-methylbenzoic acid.
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Workflow for Preparing a Stock Solution

Preparation

Don appropriate PPE:
Lab coat, gloves, safety glasses

Weigh the required amount of
4-Amino-2-methylbenzoic acid
in a fume hood

Dissalution

Add the desired volume of solvent
(e.g., methanol, DMSO) to a
volumetric flask

Carefully transfer the weighed solid
to the volumetric flask

Mix by swirling or using a magnetic stirrer.
Use sonication or gentle warming if needed.

Storage

Troubleshooting

Store the stock solution in a
tightly sealed container, protected from
light, at the appropriate temperature
(e.g., 2-8°C or -20°C for long-term storage)

Incomplete Dissolution?

Consider gentle warming, sonication,
or acidification (for methanol solutions)

Click to download full resolution via product page
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Caption: A step-by-step workflow for the preparation of a stock solution of 4-Amino-2-
methylbenzoic acid.

Safety Information and Hazard Mitigation

Q5: What are the primary hazards associated with 4-Amino-2-methylbenzoic acid?

A5: The primary hazards include:

Skin Irritation: Causes skin irritation.[5]

Eye Irritation: Causes serious eye irritation.[5]

Respiratory Irritation: May cause respiratory irritation.[5]

Acute Oral Toxicity: Harmful if swallowed.[1]
Q6: What should | do in case of accidental exposure?
AG:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[5]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention.[5]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical
attention if you feel unwell.[5]

¢ Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Get medical attention if symptoms occur.[5]

Logical Flow for Handling and Safety

The following diagram outlines the logical flow of considerations and actions for the safe
handling of 4-Amino-2-methylbenzoic acid.
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Safe Handling Workflow

Planning Phase

Review Safety Data Sheet (SDS)

Select appropriate PPE
(gloves, eyewear, lab coat, respirator if needed)

Prepare a well-ventilated work area
(e.g., chemical fume hood)

Handlin; Phase

Avoid creating dust.
Avoid contact with skin, eyes, and clothing

Post-Handling Emergenc% Response

Store in a tightly closed container
Have spill cleanup materials ready in a cool, dry, dark, and Accidental Exposure?
well-ventilated area

Y

Clean work surfaces and
wash hands thoroughly

Follow first aid measures
(eye wash, drench shower, etc.)
and seek medical attention

Y

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Amino-2-methylbenzoic acid from
planning to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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